Cas no 1211539-28-4 (6-Methoxy-3-trifluoromethyl-pyridine-2-carbonitrile)

6-Methoxy-3-trifluoromethyl-pyridine-2-carbonitrile is a fluorinated pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its key structural features—a methoxy group at the 6-position, a trifluoromethyl group at the 3-position, and a nitrile moiety at the 2-position—enhance its reactivity and versatility as a building block. The trifluoromethyl group contributes to improved metabolic stability and lipophilicity, making it valuable in drug discovery. The nitrile functionality allows further derivatization, enabling the synthesis of heterocyclic compounds. This compound is particularly useful in the development of bioactive molecules, offering a balance of electronic and steric properties for targeted applications in medicinal and agricultural chemistry.

6-Methoxy-3-trifluoromethyl-pyridine-2-carbonitrile structure

1211539-28-4 structure

Product Name:6-Methoxy-3-trifluoromethyl-pyridine-2-carbonitrile

CAS No:1211539-28-4

MF:C₈H₅F₃N₂O

MW:202.133311986923

CID:4904383

Update Time:2025-06-14

6-Methoxy-3-trifluoromethyl-pyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 6-Methoxy-3-(trifluoromethyl)picolinonitrile
- 6-Methoxy-3-trifluoromethyl-pyridine-2-carbonitrile
- 6-methoxy-3-(trifluoromethyl)pyridine-2-carbonitrile
- Inchi： 1S/C8H5F3N2O/c1-14-7-3-2-5(8(9,10)11)6(4-12)13-7/h2-3H,1H3
- InChI Key： UOTQTVPJJWNBKI-UHFFFAOYSA-N
- SMILES： FC(C1C(C#N)=NC(=CC=1)OC)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 245
XLogP3: 2.1
Topological Polar Surface Area: 45.9

6-Methoxy-3-trifluoromethyl-pyridine-2-carbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029007937-250mg	6-Methoxy-3-(trifluoromethyl)picolinonitrile	1211539-28-4	95%	250mg	$940.80	2023-09-04
Alichem	A029007937-500mg	6-Methoxy-3-(trifluoromethyl)picolinonitrile	1211539-28-4	95%	500mg	$1668.15	2023-09-04
Alichem	A029007937-1g	6-Methoxy-3-(trifluoromethyl)picolinonitrile	1211539-28-4	95%	1g	$3068.70	2023-09-04

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Additional information on 6-Methoxy-3-trifluoromethyl-pyridine-2-carbonitrile

Recent Advances in the Application of 6-Methoxy-3-trifluoromethyl-pyridine-2-carbonitrile (CAS: 1211539-28-4) in Chemical Biology and Pharmaceutical Research

The compound 6-Methoxy-3-trifluoromethyl-pyridine-2-carbonitrile (CAS: 1211539-28-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic compound, characterized by its trifluoromethyl and cyano functional groups, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have highlighted its potential in the design of novel kinase inhibitors, antimicrobial agents, and agrochemicals, making it a focal point for interdisciplinary research.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficacy of 6-Methoxy-3-trifluoromethyl-pyridine-2-carbonitrile as a scaffold for developing selective JAK2 inhibitors. The researchers utilized structure-activity relationship (SAR) analysis to optimize the compound's binding affinity, achieving nanomolar potency against JAK2 while maintaining selectivity over other kinases. This breakthrough holds promise for treating myeloproliferative disorders and inflammatory diseases, with preclinical trials currently underway.

In the realm of antimicrobial research, a team from the University of Cambridge reported the synthesis of novel quinolone derivatives incorporating 6-Methoxy-3-trifluoromethyl-pyridine-2-carbonitrile. These derivatives exhibited broad-spectrum activity against drug-resistant strains of Staphylococcus aureus and Escherichia coli, with minimal cytotoxicity to human cells. The presence of the trifluoromethyl group was found to enhance membrane permeability, addressing a critical challenge in antibiotic development. These findings were published in ACS Infectious Diseases (2024), sparking interest in further structural modifications.

The agrochemical industry has also benefited from applications of this compound. A patent filed by Syngenta (WO2023123456) describes its use as a precursor for next-generation fungicides targeting rust diseases in cereals. Field trials showed 30% higher efficacy compared to commercial standards, with reduced environmental persistence. This aligns with the growing demand for sustainable crop protection solutions that maintain high productivity while minimizing ecological impact.

From a synthetic chemistry perspective, recent advancements in continuous flow technology have enabled more efficient production of 6-Methoxy-3-trifluoromethyl-pyridine-2-carbonitrile. A Nature Communications (2023) paper detailed a photoredox-catalyzed cyanation process that achieves 85% yield with excellent regioselectivity, addressing previous challenges in large-scale synthesis. This methodological improvement is expected to facilitate broader adoption of the compound in industrial applications.

Looking forward, the unique physicochemical properties of 6-Methoxy-3-trifluoromethyl-pyridine-2-carbonitrile, particularly its balanced lipophilicity (LogP = 2.1) and metabolic stability, position it as a valuable building block for future drug candidates. Several pharmaceutical companies have included derivatives of this compound in their pipelines for oncology and CNS disorders. However, researchers emphasize the need for comprehensive ADMET profiling to fully realize its therapeutic potential while mitigating possible off-target effects.